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Compound of Interest

Compound Name: UBP 1112

Cat. No.: B15616739

For Researchers, Scientists, and Drug Development Professionals

Introduction

UBP 1112 is a selective antagonist of group Il metabotropic glutamate (mGlu) receptors.
These receptors are G-protein coupled receptors that play a crucial role in modulating synaptic
transmission and neuronal excitability. Group Il mGlu receptors, which include mGluR4,
MGIuR6, mGIuR7, and mGIuRS, are typically located on presynaptic terminals and their
activation leads to an inhibition of neurotransmitter release. UBP 1112, by blocking these
receptors, can be a valuable tool for studying the physiological and pathological roles of group
[l mGlu receptors in the central nervous system.

This document provides detailed protocols for the preparation of a UBP 1112 stock solution in
dimethyl sulfoxide (DMSO), a common aprotic solvent used for dissolving a wide range of
organic molecules.

Data Presentation

A summary of the key quantitative data for UBP 1112 and DMSO is provided in the table below
for easy reference.
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DMSO (Dimethyl

Property UBP 1112 .
Sulfoxide)

Molecular Weight 259.2 g/mol 78.13 g/mol

Molecular Formula C10H14NOsP C2HeOS

Purity

>99% (recommended)

=>99.9% (anhydrous, sterile-
filtered)

Appearance

White to off-white solid

Clear, colorless liquid

Solubility in DMSO

To be determined

experimentally

Miscible with water and

organic solvents

Storage (Solid)

Store at -20°C, desiccated

Room temperature

Storage (Stock Solution)

Aliquot and store at -20°C or
-80°C

Room temperature

Experimental Protocols
Protocol 1: Preparation of a 10 mM UBP 1112 Stock

Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of UBP 1112 in DMSO. The
final concentration may need to be adjusted based on the experimentally determined solubility.

Materials:

e UBP 1112 (solid powder)

o Dimethyl sulfoxide (DMSO), anhydrous, sterile-filtered

« Sterile microcentrifuge tubes or vials

o Calibrated micropipettes and sterile tips

o \ortex mixer

e Analytical balance
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Procedure:

o Equilibrate Reagents: Allow the vial of UBP 1112 and the DMSO to equilibrate to room
temperature before opening to prevent condensation.

e Weigh UBP 1112: Tare a sterile microcentrifuge tube on an analytical balance. Carefully
weigh out 2.592 mg of UBP 1112 powder into the tube.

o Calculation: To prepare a 10 mM solution, you need 0.01 moles per liter. For 1 mL (0.001
L), you need 0.00001 moles.

o Mass = Moles x Molecular Weight = 0.00001 mol x 259.2 g/mol = 0.002592 g = 2.592 mg.

e Add DMSO: Using a calibrated micropipette, add 1 mL of anhydrous, sterile-filtered DMSO to
the microcentrifuge tube containing the UBP 1112.

e Dissolve the Compound: Tightly cap the tube and vortex the solution for 1-2 minutes to
facilitate dissolution. If the compound does not fully dissolve, gentle warming (up to 37°C) or
sonication in a water bath for 5-10 minutes may be required. Visually inspect the solution to
ensure there are no visible particles.

 Aliquot for Storage: Once the UBP 1112 is completely dissolved, aliquot the stock solution
into smaller, single-use volumes in sterile microcentrifuge tubes. This will prevent repeated
freeze-thaw cycles which can degrade the compound.

o Storage: Store the aliquots at -20°C or -80°C for long-term storage. When needed, thaw a
single aliquot at room temperature and use it for your experiment. Avoid repeated freeze-
thaw cycles.

Protocol 2: Determination of Maximum Solubility of UBP
1112 in DMSO

If the desired concentration is higher than 10 mM or if solubility issues are encountered, it is
recommended to determine the maximum solubility of UBP 1112 in DMSO.

Materials:
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e UBP 1112 (solid powder)

o Dimethyl sulfoxide (DMSO), anhydrous, sterile-filtered
o A series of sterile microcentrifuge tubes

o Calibrated micropipettes and sterile tips

o Vortex mixer

e Analytical balance

e Centrifuge

Procedure:

e Prepare a Saturated Solution: Add a small, excess amount of UBP 1112 (e.g., 5-10 mg) to a
known volume of DMSO (e.g., 100 pL) in a sterile microcentrifuge tube.

» Facilitate Dissolution: Vortex the mixture vigorously for 5-10 minutes. Gentle warming or
sonication can be used to aid dissolution.

o Equilibrate: Allow the mixture to equilibrate at room temperature for at least one hour to
ensure that the solution is saturated.

o Separate Undissolved Solid: Centrifuge the tube at high speed (e.g., 10,000 x g) for 5-10
minutes to pellet any undissolved solid.

o Collect Supernatant: Carefully collect the clear supernatant without disturbing the pellet. This
supernatant is a saturated solution of UBP 1112 in DMSO.

o Determine Concentration: The concentration of UBP 1112 in the supernatant can be
determined using a suitable analytical method, such as High-Performance Liquid
Chromatography (HPLC) with a standard curve or by carefully evaporating the solvent from a
known volume of the supernatant and weighing the remaining solid.

Mandatory Visualizations
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Signaling Pathway of Group Ill mGlu Receptors

The following diagram illustrates the canonical signaling pathway of group Il metabotropic
glutamate receptors, which are antagonized by UBP 1112.
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 To cite this document: BenchChem. [Application Notes and Protocols for Preparing UBP
1112 Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15616739#preparing-ubp-1112-stock-solution-in-

dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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